![molecular formula C11H13NO B1599366 (NZ)-N-(7-methyl-3,4-dihydro-2H-naphthalen-1-ylidene)hydroxylamine CAS No. 5462-81-7](/img/structure/B1599366.png)
(NZ)-N-(7-methyl-3,4-dihydro-2H-naphthalen-1-ylidene)hydroxylamine
Overview
Description
NZ-N-(7-methyl-3,4-dihydro-2H-naphthalen-1-ylidene)hydroxylamine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MNA or MNAH and has been found to have several interesting properties that make it a useful tool for researchers in a variety of fields.
Scientific Research Applications
Cancer Research
- Androgen Receptor Antagonists for Prostate Cancer Therapy : A study on a series of 3-hydroxy-N'-((naphthalen-2-yl)methylene)naphthalene-2-carbohydrazides, which are structurally related to the compound of interest, discussed their potential as androgen receptor (AR)-coactivator disruptors. This could have implications for prostate cancer therapy, emphasizing the importance of E/Z isomerism in determining biological activity (Blanco et al., 2012).
Alzheimer's Disease
- Fluorescent Probes for β-Amyloid Detection : Another research focused on synthesizing fluorescent probes based on naphthalene derivatives for detecting β-amyloid aggregates, which are significant in Alzheimer's disease diagnosis. This study illustrates the utility of these compounds in the development of diagnostic tools for neurodegenerative diseases (Fa et al., 2015).
Environmental Monitoring
- Detection of Polycyclic Aromatic Hydrocarbons (PAHs) : Hydroxylamine reduced silver colloid has been utilized as a surface-enhanced Raman scattering (SERS) substrate for detecting naphthalene and phenanthrene at trace levels. This application is crucial for environmental monitoring and pollution assessment, showcasing the potential of hydroxylamine derivatives in sensitive detection methods (Haruna et al., 2016).
Molecular Sensing
- Chemosensors for Metal Ions : Research into chemosensors based on naphthalene derivatives for detecting Al(III) ions highlights the importance of these compounds in sensing applications. Such sensors can be used for environmental monitoring and biochemical studies, indicating the versatility of naphthalene-based compounds in creating sensitive and selective detection systems (Ding et al., 2013).
properties
IUPAC Name |
(NZ)-N-(7-methyl-3,4-dihydro-2H-naphthalen-1-ylidene)hydroxylamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c1-8-5-6-9-3-2-4-11(12-13)10(9)7-8/h5-7,13H,2-4H2,1H3/b12-11- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRXXCKJRKNRTSY-QXMHVHEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(CCCC2=NO)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC\2=C(CCC/C2=N/O)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5462-81-7 | |
Record name | NSC16030 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=16030 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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